Cas no 127605-69-0 (2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid)

• Product Name: 2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid
• CAS No: 127605-69-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5558709
• Update Time: 2025-07-18

2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid Chemical and Physical Properties

Names and Identifiers

• [2R-[2α(S*),3β,5β]]-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid
• 2-Furanacetic acid, 5-ethyltetrahydro-3-methyl-α-(methylamino)-, [2R-[2α(S*),3β,5β]]- (9CI)
• 2R-[2α(S*),3β,5β]]-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid
• 2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid

• Inchi： 1S/C10H19NO3/c1-4-7-5-6(2)9(14-7)8(11-3)10(12)13/h6-9,11H,4-5H2,1-3H3,(H,12,13)/t6-,7+,8+,9-/m1/s1
• InChI Key： JSWPPPBXBOWIEU-RYPBNFRJSA-N
• SMILES： [C@@H]([C@]1([H])O[C@@H](CC)C[C@H]1C)(NC)C(=O)O

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 316.5±17.0 °C(Predicted)
• pka: 1.92±0.10(Predicted)

Additional information on 2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid

Introduction to 2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid (CAS No. 127605-69-0)

2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid, identified by its Chemical Abstracts Service number CAS No. 127605-69-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydrofuran derivatives, which are well-known for their diverse pharmacological properties. The presence of multiple stereocenters, including the (S*) configuration at the 2α position, adds to its molecular complexity and makes it a subject of interest for synthetic chemists and medicinal researchers.

The structural framework of 2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid incorporates several key functional groups that contribute to its reactivity and potential biological effects. The ethyl group at the 5β position, the methyl group at the 3 position, and the methylamino group at the α position are particularly noteworthy. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets. The furanacetic acid core is a well-documented pharmacophore in drug discovery, often associated with antimicrobial, anti-inflammatory, and even anticancer properties.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules derived from tetrahydrofuran scaffolds. The compound CAS No. 127605-69-0 has been studied for its potential role in modulating enzyme activity and cellular signaling pathways. For instance, preliminary studies suggest that it may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The stereospecificity imparted by the (S*) configuration at the 2α position is particularly important, as enantiomeric differences can significantly alter biological activity. This has led researchers to explore synthetic strategies that allow for the precise control of stereochemistry during production.

The synthesis of 2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid presents both challenges and opportunities for chemists. The need to maintain stereochemical integrity throughout the synthetic pathway requires careful selection of reaction conditions and catalysts. Advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure compounds like this one. Techniques such as chiral auxiliary-assisted reactions and transition metal-catalyzed asymmetric hydrogenation have been employed to achieve high yields and enantiomeric excesses. These methods not only enhance the scalability of production but also open doors for further derivatization and structural optimization.

From a pharmaceutical perspective, the biological activity of CAS No. 127605-69-0 is of great interest due to its structural similarity to known therapeutic agents. Computational modeling and high-throughput screening have been utilized to identify potential binding sites on biological targets such as kinases or proteases. Preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. However, further experimental validation is necessary to confirm these findings and assess its therapeutic potential.

The chemical properties of 2R-2α(S*),3β,5β-5-Ethyltetrahydro-3-methyl-α-(methylamino)-2-furanacetic Acid also make it a valuable tool for mechanistic studies in biochemistry. Its ability to interact with specific biological targets provides insights into enzyme function and substrate recognition mechanisms. By studying how this compound binds to and affects these targets, researchers can gain a deeper understanding of disease pathways and develop more effective therapeutic strategies.

Future directions in the study of CAS No. 127605-69-0 include exploring its pharmacokinetic profile and potential side effects. Detailed pharmacological studies will be essential to evaluate its safety and efficacy before considering clinical applications. Additionally, investigating analogs derived from this compound may reveal new bioactive derivatives with enhanced properties such as improved solubility or longer half-life.

The significance of (S*) configuration at the 2α position cannot be overstated, as it directly influences the compound's interaction with biological systems. Stereochemical differences often lead to markedly different pharmacological outcomes, making stereocontrol a critical aspect of drug design. The development of robust synthetic methodologies that allow for precise control over stereochemistry will be instrumental in advancing research in this area.

In conclusion, CAS No. 127605-69-0, or (S*)-(+)-Ethyl-tetrahydro-alpha-methyldopa-alpha-methylester, represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutics based on tetrahydrofuran derivatives.